Cas no 71980-75-1 (6-Chloro-4-(m-chlorophenyl)-4-methyl-4H-1,3-benzodioxin-2-carboxylic acid methyl ester)

• Product Name: 6-Chloro-4-(m-chlorophenyl)-4-methyl-4H-1,3-benzodioxin-2-carboxylic acid methyl ester
• CAS No: 71980-75-1
• MF: C₁₇H₁₄Cl₂O₄
• MW: 353.196663379669
• CID: 2671306
• Update Time: 2023-08-06

6-Chloro-4-(m-chlorophenyl)-4-methyl-4H-1,3-benzodioxin-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(m-chlorophenyl)-4-methyl-4H-1,3-benzodioxin-2-carboxylic acid methyl ester

• Inchi： 1S/C17H14Cl2O4/c1-17(10-4-3-5-11(18)8-10)13-9-12(19)6-7-14(13)22-16(23-17)15(20)21-2/h3-9,16H,1-2H3
• InChI Key： FLLPBGBBXAQBRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C1C=CC=C(C=1)Cl)OC(C(=O)OC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Topological Polar Surface Area: 44.8